3-Methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one

• IUPAC Name: 3-methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one
• InChI: InChI=1S/C15H20N2O2/c1-10-13-11(6-5-7-12(13)18)16-14(10)15(19)17-8-3-2-4-9-17/h16H,2-9H2,1H3
• InChI Key: SBSAVKXQZDGFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C(=O)CCC2)C(=O)N3CCCCC3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3-Methyl-2-(piperidine-1-carbonyl)-1,5,6,7-tetrahydroindol-4-one (also known as CTPI) is a synthetic compound that has been of interest to scientists due to its potential applications in medicine and research. This molecule has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of CTPI is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, CTPI has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2), an enzyme that plays a key role in cell division.
Biochemical and Physiological Effects
In addition to its anticancer properties, CTPI has been shown to have a range of other biochemical and physiological effects. For example, studies have shown that CTPI can increase the activity of certain neurotransmitters in the brain, leading to improved cognitive function. Additionally, CTPI has been shown to have anti-inflammatory properties, making it a potential treatment for a range of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of CTPI is that it is relatively easy to synthesize, making it a viable option for large-scale production. Additionally, the compound has been shown to be stable under a range of conditions, making it a good candidate for use in lab experiments. However, one limitation of CTPI is that its mechanism of action is not fully understood, making it difficult to predict its effects in vivo.

Future Directions

There are a number of potential future directions for research on CTPI. One area of interest is its potential as an anticancer agent, and further studies are needed to determine its efficacy in vivo. Additionally, studies are needed to better understand the compound's mechanism of action and to identify any potential side effects. Finally, CTPI could be further optimized for use in lab experiments, potentially leading to new discoveries in a range of scientific fields.

Synthesis Methods

The synthesis of CTPI involves a multistep process that begins with the reaction of 2,3-dihydroindole with methyl isocyanate to form the intermediate 2-(methylcarbamoyl)-3,4-dihydroindole. This intermediate is then reacted with piperidine-1-carboxylic acid to form the final product, CTPI. The synthesis of CTPI has been optimized to improve yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

CTPI has been the subject of numerous scientific studies due to its potential applications in medicine and research. One area of interest is its potential as an anticancer agent. Studies have shown that CTPI inhibits the growth of cancer cells in vitro, making it a promising candidate for further study in vivo.